N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide

• IUPAC Name: N-[2-[(4-ethoxyphenyl)carbamoyl]phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C21H19N3O3/c1-2-27-17-9-7-16(8-10-17)23-21(26)18-5-3-4-6-19(18)24-20(25)15-11-13-22-14-12-15/h3-14H,2H2,1H3,(H,23,26)(H,24,25)
• InChI Key: MVVZUWYLWHNWDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=NC=C3
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. The P2X7 receptor is a type of ionotropic purinergic receptor that plays a role in the immune system, inflammation, and pain perception. A-438079 has been studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases.

Mechanism of Action

N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide is a selective antagonist of the P2X7 receptor. The P2X7 receptor is a type of ionotropic purinergic receptor that plays a role in the immune system, inflammation, and pain perception. This compound blocks the P2X7 receptor by binding to a specific site on the receptor, preventing the receptor from being activated by its ligands.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer, this compound has been shown to inhibit the growth and metastasis of cancer cells by blocking the P2X7 receptor. In autoimmune disorders, this compound has been shown to reduce inflammation and prevent tissue damage by blocking the P2X7 receptor. In neurodegenerative diseases, this compound has been shown to protect against neuronal damage and improve cognitive function by blocking the P2X7 receptor.

Advantages and Limitations for Lab Experiments

N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide has several advantages and limitations for lab experiments. One advantage is its selectivity for the P2X7 receptor, which allows researchers to study the specific effects of blocking this receptor. Another advantage is its ability to cross the blood-brain barrier, which allows researchers to study its effects on the central nervous system. However, one limitation is its relatively low potency, which may require higher concentrations for effective inhibition of the P2X7 receptor.

Future Directions

There are several future directions for research on N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide. One direction is the development of more potent and selective P2X7 receptor antagonists for therapeutic applications. Another direction is the investigation of the role of the P2X7 receptor in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential interactions with other receptors and signaling pathways.

Scientific Research Applications

N-(2-{[(4-ethoxyphenyl)amino]carbonyl}phenyl)isonicotinamide has been studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. In cancer, this compound has been shown to inhibit the growth and metastasis of cancer cells by blocking the P2X7 receptor. In autoimmune disorders, this compound has been shown to reduce inflammation and prevent tissue damage by blocking the P2X7 receptor. In neurodegenerative diseases, this compound has been shown to protect against neuronal damage and improve cognitive function by blocking the P2X7 receptor.